Cas no 1228559-50-9 (4-(1R)-1-aminoethyl-3-fluorophenol)

• Product Name: 4-(1R)-1-aminoethyl-3-fluorophenol
• CAS No: 1228559-50-9
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 6245519
• PubChem ID: 96734854
• Update Time: 2025-05-20

4-(1R)-1-aminoethyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-1-aminoethyl-3-fluorophenol
• (R)-4-(1-Aminoethyl)-3-fluorophenol
• 1228559-50-9
• 4-[(1R)-1-aminoethyl]-3-fluorophenol
• EN300-1840839

• Inchi： 1S/C8H10FNO/c1-5(10)7-3-2-6(11)4-8(7)9/h2-5,11H,10H2,1H3/t5-/m1/s1
• InChI Key： OBKMDRKVZXRMBQ-RXMQYKEDSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](C)N)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1R)-1-aminoethyl-3-fluorophenol

4-(1R)-1-Aminoethyl-3-Fluorophenol: A Comprehensive Overview

The compound with CAS No. 1228559-50-9, commonly referred to as 4-(1R)-1-aminoethyl-3-fluorophenol, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its aminoethyl group attached to a fluorophenol core, which imparts it with distinctive chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(1R)-1-aminoethyl-3-fluorophenol, leveraging asymmetric catalysis and stereo-selective reactions. These methods have not only improved the yield but also ensured the high enantiomeric purity of the compound, which is crucial for its application in chiral recognition and drug development.

The fluorophenol moiety in this compound plays a pivotal role in its reactivity and functionality. Fluorine, being highly electronegative, significantly influences the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitutions and electrophilic attacks. This characteristic has been exploited in various chemical transformations, including Suzuki coupling and Buchwald-Hartwig amination, which are widely used in medicinal chemistry.

One of the most promising applications of 4-(1R)-1-aminoethyl-3-fluorophenol lies in its potential as a building block for drug discovery. The compound's ability to form stable hydrogen bonds and its compatibility with various functional groups make it an ideal candidate for designing bioactive molecules targeting G-protein coupled receptors (GPCRs) and kinase enzymes. Recent studies have demonstrated its efficacy as a lead compound in anti-inflammatory and anti-cancer drug development.

In addition to its pharmacological applications, 4-(1R)-1-aminoethyl-3-fluorophenol has shown potential in materials science, particularly in the synthesis of advanced polymers and self-healing materials. Its amino group can act as a nucleophile, enabling the formation of covalent bonds under mild conditions. This property has been utilized in creating stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

From an environmental perspective, understanding the fate and behavior of 4-(1R)-1-aminoethyl-3-fluorophenol in natural systems is crucial for assessing its ecological impact. Recent research has focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. Studies indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment.

In conclusion, 4-(1R)-1-aminoethyl-3-fluorophenol (CAS No. 1228559-50-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and recent research findings, positions it as a valuable tool for advancing scientific innovation and addressing pressing challenges in health and technology.